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Compound of Interest

Compound Name: 19-Hete

Cat. No.: B1234253

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent bioactive lipids like 19-Hydroxyeicosatetraenoic
acid (19-HETE). This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure and efficient research environment.
By adhering to these procedural, step-by-step instructions, your laboratory can maintain the
highest safety standards while advancing critical research.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling 19-HETE, a comprehensive approach to safety involves a combination of
appropriate personal protective equipment and engineering controls. Since 19-HETE is
typically supplied as a solution in ethanol, a flammable liquid, precautions for both the solute
and the solvent are necessary.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Gloves
should be inspected before use and changed immediately if contaminated.
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o Body Protection: A laboratory coat or apron should be worn to protect the skin. For larger
quantities or in case of a significant spill risk, chemical-resistant coveralls may be
appropriate.

o Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls:
» Ventilation: All work with 19-HETE should be conducted in a well-ventilated laboratory.

e Fume Hood: A properly functioning chemical fume hood is the preferred engineering control
for minimizing inhalation exposure.

o Safety Shower and Eyewash Station: An easily accessible and operational safety shower
and eyewash station are essential in the event of accidental exposure.

Safe Handling and Operational Plan

A systematic approach to handling 19-HETE, from receipt to disposal, minimizes the risk of
exposure and accidents.

Step-by-Step Handling Procedure:
» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o 19-HETE is typically stored at -20°C.[1] Store the container upright in a designated,
labeled, and temperature-controlled freezer.

o Keep away from heat, sparks, open flames, and other ignition sources.
o Preparation for Use:

o Before opening, allow the vial to warm to room temperature to prevent condensation from
entering.
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o All handling of the open vial should be performed within a chemical fume hood.

o Ensure all necessary PPE is worn correctly.

e During Use:

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Do not ingest or inhale.

[e]

Use only non-sparking tools.

[e]

Take precautionary measures against static discharge.

o After Use:

[¢]

Securely cap the vial and return it to the proper storage conditions.

[¢]

Decontaminate all work surfaces and equipment used.

[e]

Remove and dispose of contaminated gloves and other disposable PPE as hazardous
waste.

[e]

Wash hands thoroughly with soap and water after handling.

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of
water. Remove contaminated clothing and shoes. Seek medical attention if irritation
develops.

 Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.
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 Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a
physician. Do not induce vomiting unless directed to do so by medical personnel.

Disposal Plan

Proper disposal of 19-HETE and its containers is essential to prevent environmental
contamination and ensure regulatory compliance. As 19-HETE is often dissolved in ethanol, the
disposal procedure must account for the flammable nature of the solvent.

Waste Collection and Segregation:

o Collect all waste containing 19-HETE and its ethanol solvent in a designated, properly
labeled, and sealed hazardous waste container.

¢ Do not mix with other waste streams unless compatibility has been confirmed.
Disposal Procedure:

» Dispose of the hazardous waste through a licensed and certified hazardous waste disposal
company.

o Follow all local, state, and federal regulations for the disposal of flammable and chemical
waste.[2][3][4][5][6]

» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. The defaced, empty container can then be disposed of as non-hazardous
waste, in accordance with institutional policies.

Quantitative Safety and Handling Data

For quick reference, the following table summarizes key quantitative data related to the safe
handling of 19-HETE, primarily based on its solvent, ethanol.
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Parameter

Valuel/lnstruction

Storage Temperature

-20°C

Ethanol Flash Point

14 °C (57 °F)

Eye Contact First-Aid

Flush with water for at least 15 minutes

Spill Cleanup

Use absorbent pads from a chemical spill kit

Glove Breakthrough Time (Nitrile)

Under 1 hour for ethanol

Experimental Workflow for Safe Handling of 19-

HETE
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Caption: Workflow for the safe handling of 19-HETE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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